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Introduction
C7BzO, chemically known as 3-(4-heptyl)phenyl-3-hydroxypropyl-

dimethylammoniopropanesulfonate, is a zwitterionic detergent.[1][2][3] Its structure comprises

a hydrophilic zwitterionic head group, a hydrophobic tail, and a linker region, a design that

enhances its solubility and effectiveness as a detergent.[1][2][3][4] This guide provides a

comprehensive overview of the chemical structure, properties, and, most notably, the

applications of C7BzO in the field of proteomics. While C7BzO is a valuable tool for

researchers in protein analysis, it is important to note that there is currently no scientific

literature suggesting its direct involvement in the modulation of signaling pathways or its

application as a therapeutic agent in drug development.

Chemical Structure and Physicochemical Properties
The unique amphipathic nature of C7BzO, conferred by its distinct hydrophobic and hydrophilic

regions, is central to its function as a detergent.

Chemical Structure
The structure of C7BzO features a heptylphenyl group as its hydrophobic tail and a

sulfobetaine moiety as its hydrophilic head group.
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Table 1: Chemical Identifiers of C7BzO

Identifier Value

Systematic Name
3-(4-heptyl)phenyl-3-hydroxypropyl-

dimethylammoniopropanesulfonate

Common Synonyms
C7BzO, ASB-C7BzO, 3-(4-Heptyl)phenyl-3-

hydroxy-propyl-dimethylammonio-sulfobetaine

Molecular Formula C₂₁H₃₇NO₄S

Molecular Weight 399.59 g/mol

CAS Number Not available

SMILES String
CCCCCCCc1ccc(cc1)C(O)CC--INVALID-LINK--

(C)CCCS([O-])(=O)=O

InChI Key FUPYROAFYPQUSH-UHFFFAOYSA-N

Physicochemical Properties
C7BzO is a solid at room temperature and is characterized by its zwitterionic nature, meaning it

carries both a positive and a negative charge, resulting in a net neutral charge over a wide pH

range. This property is crucial for its use in techniques like isoelectric focusing where charge

neutrality is essential.

Table 2: Physicochemical Properties of C7BzO

Property Value

Physical Form Solid

Ionic Nature Zwitterionic

Assay ≥95.0% (HPLC)

Aggregation Number ≤25
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Applications in Proteomics
The primary and well-documented application of C7BzO is in the field of proteomics,

specifically in the solubilization and extraction of proteins for subsequent analysis, most notably

by two-dimensional gel electrophoresis (2-DE).

Mechanism of Action in Protein Solubilization
As a detergent, C7BzO's mechanism of action involves the disruption of non-covalent

interactions within protein aggregates and between proteins and cellular membranes. The

hydrophobic tail of C7BzO interacts with the hydrophobic regions of proteins, while the

hydrophilic head group interacts with the aqueous solvent, effectively coating the protein and

preventing re-aggregation. This leads to the solubilization of individual protein molecules, which

is a critical step for successful proteomic analysis.

Advantages over Traditional Detergents
C7BzO has been shown to be a more powerful solubilizing agent compared to traditional

detergents like CHAPS (3-[(3-cholamidopropyl)dimethylammonio]-1-propanesulfonate). Studies

have demonstrated that extraction reagents containing C7BzO can yield a higher amount of

extracted protein and allow for higher protein loads on 2-DE gels. This increased efficiency can

lead to better resolution and the detection of more low-abundance proteins.

Experimental Protocols
The following is a detailed protocol for the extraction of E. coli proteins using a C7BzO-based

reagent for 2-D gel electrophoresis, based on a comparative study.

Protein Extraction from E. coli
Materials:

Lyophilized E. coli sample

C7BzO-based Protein Extraction Reagent: 7 M urea, 2 M thiourea, 1% C7BzO, 40 mM

Trizma base

Probe sonicator
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Microcentrifuge

Procedure:

Resuspend 10 mg of lyophilized E. coli in 2 mL of the C7BzO-based extraction reagent.

Sonicate the sample on ice for 2 minutes.

Allow the mixture to incubate for 10 minutes to facilitate protein solubilization.

Centrifuge the sample at 20,000 x g for 20 minutes at 15°C to pellet insoluble material.

Carefully collect the supernatant containing the solubilized proteins into a clean tube.

Two-Dimensional Gel Electrophoresis (2-DE)
Materials:

Tributylphosphine

Iodoacetamide

IPG (Immobilized pH Gradient) strips (e.g., 11-cm, pH 4-7)

IPG Equilibration Buffer

SDS-PAGE gels (e.g., 4-20% Tris-Glycine)

Protein staining reagent (e.g., EZBlue Gel Staining Reagent)

Procedure:

Reduce the protein sample by incubating with tributylphosphine for 30 minutes at 25°C.

Alkylate the sample by adding iodoacetamide and incubating for 1 hour at 25°C.

Apply the protein sample to an IPG strip and allow it to rehydrate for 6 hours.

Perform isoelectric focusing (first dimension) for a total of 80,000 volt-hours.
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Equilibrate the focused IPG strip in IPG Equilibration Buffer for 30 minutes at 25°C.

Place the equilibrated IPG strip onto an SDS-PAGE gel and perform electrophoresis (second

dimension).

Stain the gel with a suitable protein staining reagent to visualize the separated proteins.
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Caption: Logical flow from C7BzO's structure to its application.

Experimental Workflow for Protein Analysis using
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Caption: Workflow for 2-DE protein analysis using C7BzO.
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Safety and Handling
C7BzO is a chemical reagent and should be handled with appropriate safety precautions in a

laboratory setting. It is recommended to wear personal protective equipment, including gloves,

safety glasses, and a lab coat. For detailed safety information, refer to the manufacturer's

Safety Data Sheet (SDS).

Conclusion
C7BzO is a highly effective zwitterionic detergent with significant applications in proteomics. Its

superior protein solubilization capabilities make it a valuable tool for researchers aiming to

achieve high-resolution separation and analysis of complex protein mixtures. While its role in

proteomics is well-established, there is currently no evidence to support its use in modulating

signaling pathways or as a therapeutic agent in drug development. Future research may

uncover new applications for this molecule, but its current utility is firmly rooted in the analytical

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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